Cytochalasin Ppho
Cytochalasin Ppho
Brand Name:
Vulcanchem
CAS No.:
108050-27-7
VCID:
VC0218154
InChI:
InChI=1S/C30H41NO6/c1-18-10-9-13-22-26(33)29(5,36)19(2)25-23(16-21-11-7-6-8-12-21)31-27(34)30(22,25)24(37-20(3)32)14-15-28(4,35)17-18/h6-9,11-15,18-19,22-26,33,35-36H,10,16-17H2,1-5H3,(H,31,34)/b13-9+,15-14+/t18-,19-,22-,23-,24+,25-,26-,28-,29-,30+/m0/s1
SMILES:
CC1CC=CC2C(C(C(C3C2(C(C=CC(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=CC=C4)C)(C)O)O
Molecular Formula:
C10H15N3OS
Molecular Weight:
511.6 g/mol
Cytochalasin Ppho
CAS No.: 108050-27-7
Main Products
VCID: VC0218154
Molecular Formula: C10H15N3OS
Molecular Weight: 511.6 g/mol
CAS No. | 108050-27-7 |
---|---|
Product Name | Cytochalasin Ppho |
Molecular Formula | C10H15N3OS |
Molecular Weight | 511.6 g/mol |
IUPAC Name | [(1R,2R,3E,5R,7S,9E,11R,12S,13S,14S,15R,16S)-16-benzyl-5,12,13-trihydroxy-5,7,13,14-tetramethyl-18-oxo-17-azatricyclo[9.7.0.01,15]octadeca-3,9-dien-2-yl] acetate |
Standard InChI | InChI=1S/C30H41NO6/c1-18-10-9-13-22-26(33)29(5,36)19(2)25-23(16-21-11-7-6-8-12-21)31-27(34)30(22,25)24(37-20(3)32)14-15-28(4,35)17-18/h6-9,11-15,18-19,22-26,33,35-36H,10,16-17H2,1-5H3,(H,31,34)/b13-9+,15-14+/t18-,19-,22-,23-,24+,25-,26-,28-,29-,30+/m0/s1 |
Standard InChIKey | AVASIWUXPVFFGK-WRERFMELSA-N |
Isomeric SMILES | C[C@H]1C/C=C/[C@H]2[C@@H]([C@@]([C@H]([C@@H]3[C@@]2([C@@H](/C=C/[C@](C1)(C)O)OC(=O)C)C(=O)N[C@H]3CC4=CC=CC=C4)C)(C)O)O |
SMILES | CC1CC=CC2C(C(C(C3C2(C(C=CC(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=CC=C4)C)(C)O)O |
Canonical SMILES | CC1CC=CC2C(C(C(C3C2(C(C=CC(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=CC=C4)C)(C)O)O |
PubChem Compound | 13892289 |
Last Modified | Nov 11 2021 |
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